N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(2,2-diphenylethyl)urea
• InChI: InChI=1S/C21H19ClN2O/c22-18-12-7-13-19(14-18)24-21(25)23-15-20(16-8-3-1-4-9-16)17-10-5-2-6-11-17/h1-14,20H,15H2,(H2,23,24,25)
• InChI Key: YHWYWTLMPPJNIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)NC2=CC(=CC=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C21H19ClN2O
• Molecular Weight: 350.8 g/mol

Description

N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea, also known as CDU, is a chemical compound that has been extensively studied for its potential applications in various fields of science. CDU is a white crystalline powder that is soluble in organic solvents and has a melting point of 174-176°C.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in cells. This leads to the disruption of cellular processes and eventually cell death.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has also been found to have antiviral activity against several viruses, including herpes simplex virus and influenza virus. In addition, N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has been shown to have antimicrobial activity against several types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has several advantages as a chemical compound for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal lab conditions. However, N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea also has some limitations. It is toxic and must be handled with care. In addition, its mechanism of action is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for research on N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea. One area of interest is its potential use as an insecticide and herbicide. N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has been shown to have activity against certain types of insects and weeds, and further research could lead to the development of new pesticides. Another area of interest is its potential use in the treatment of viral infections. N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has been found to have antiviral activity against several viruses, and further research could lead to the development of new antiviral drugs. Finally, further research is needed to fully understand the mechanism of action of N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea and its potential applications in various fields of science.

Scientific Research Applications

N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has been extensively studied for its potential applications in various fields of science. It has been found to exhibit antitumor, antiviral, and antimicrobial properties. N-(3-chlorophenyl)-N'-(2,2-diphenylethyl)urea has also been studied for its potential use as an insecticide and herbicide.